Cas no 898763-64-9 ((2-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: (2-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898763-64-9
• MF: C₁₈H₁₅ClFNO
• MW: 315.769207239151
• MDL: MFCD03842893
• CID: 1945294
• PubChem ID: 24725553
• Update Time: 2025-10-30

(2-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-FLUORO-2'-(3-PYRROLINOMETHYL) BENZOPHENONE
• (2-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• LogP
• (2-chloro-4-fluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• DTXSID10643947
• MFCD03842893
• (2-Chloro-4-fluorophenyl)[2-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
• 2-CHLORO-4-FLUORO-2'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 898763-64-9
• 1-{[2-(2-chloro-4-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• (2-Chloro-4-fluorophenyl){2-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• AKOS016021067
• (2-Chloro-4-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

• MDL： MFCD03842893
• Inchi： 1S/C18H15ClFNO/c19-17-11-14(20)7-8-16(17)18(22)15-6-2-1-5-13(15)12-21-9-3-4-10-21/h1-8,11H,9-10,12H2
• InChI Key： SYAKMFBMKXXCOD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CC=CC=C1CN1CC=CC1)=O)F

Computed Properties

• Exact Mass: 315.08300
• Monoisotopic Mass: 315.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.01980

Additional information on (2-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

Recent Advances in the Study of (2-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS: 898763-64-9)

The compound (2-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS: 898763-64-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its role as a potential drug candidate.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for this compound, highlighting its efficient production through a multi-step organic synthesis process. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The study also reported on the compound's stability under various physiological conditions, suggesting its suitability for further drug development.

In another groundbreaking study, researchers investigated the compound's interaction with specific biological targets, particularly focusing on its inhibitory effects on certain enzymes involved in inflammatory pathways. The results demonstrated significant anti-inflammatory activity, positioning the compound as a potential candidate for treating chronic inflammatory diseases. The study utilized advanced computational modeling and in vitro assays to elucidate the binding mechanisms and structure-activity relationships (SAR).

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary findings indicate favorable bioavailability and minimal toxicity, which are essential for advancing the compound to preclinical trials. These studies underscore the compound's potential as a lead molecule in drug discovery pipelines.

In conclusion, the recent studies on (2-chloro-4-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS: 898763-64-9) highlight its promising therapeutic potential and provide a solid foundation for future research. Continued investigations into its mechanisms of action, optimization of synthetic routes, and comprehensive preclinical evaluations will be crucial for translating these findings into clinical applications.